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Compound of Interest

Compound Name: N-Propylbenzamide

Cat. No.: B076116

Essential Safety and Disposal Plan for N-
Propylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Propylbenzamide in a laboratory setting. Adherence to these
guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Safety Data

N-Propylbenzamide is a chemical compound that requires careful handling due to its potential
health hazards. Aggregated GHS information indicates that it is harmful if swallowed and
causes serious eye damage.[1][2] Furthermore, it is suspected of causing genetic defects.[3]
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Parameter

Value

Source

GHS Hazard Statements

H302: Harmful if
swallowedH318: Causes
serious eye damageH341:
Suspected of causing genetic

defects

[1](21[3]

GHS Pictograms

Corrosion, Health Hazard,

Exclamation Mark

[1](2]

Occupational Exposure Limits
(OEL)

No specific OEL has been
established for N-
Propylbenzamide. Itis
recommended to handle it with
standard laboratory
precautions and in accordance
with good industrial hygiene

and safety practices.

[4]1[5]

Operational Plan: Safe Handling Procedures

A systematic approach to handling N-Propylbenzamide is crucial to prevent exposure and

ensure a safe laboratory environment.

Engineering Controls

o Ventilation: Always handle N-Propylbenzamide in a well-ventilated area. For procedures

that may generate dust or aerosols, a chemical fume hood is mandatory.[6]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

The following PPE is the minimum requirement when handling N-Propylbenzamide.
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PPE Category

Recommended Equipment

Standard

Eye/Face Protection

Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or
EN166

Skin Protection

- Gloves: Chemical-resistant
gloves. Nitrile or butyl rubber
gloves are recommended.
Always inspect gloves for
integrity before use and
dispose of them after handling

the compound.[7][8]- Lab Coat:

A clean, buttoned lab coat

must be worn.

N/A

Respiratory Protection

Not typically required for small

quantities handled with

adequate engineering controls.

If dust formation is likely, a
NIOSH-approved respirator
with a particulate filter should
be used.[9]

N/A

Handling and Storage

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.

Storage: Store N-Propylbenzamide in a tightly sealed, properly labeled container in a cool,

dry, and well-ventilated area away from incompatible materials such as strong oxidizing

agents and strong bases.[10]

Disposal Plan: Waste Management Protocol

Proper disposal of N-Propylbenzamide and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
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e Solid Waste: Collect solid N-Propylbenzamide waste, including contaminated items like
weighing paper, gloves, and paper towels, in a dedicated, clearly labeled hazardous waste
container.[1][3] The container should be made of a compatible material, such as high-density
polyethylene (HDPE), and have a secure lid.

e Liquid Waste: If N-Propylbenzamide is in a solvent, collect it in a separate, compatible liquid
hazardous waste container. Do not mix with other waste streams unless compatibility is
confirmed.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name, "N-Propylbenzamide".

Storage of Waste

» Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) within
the laboratory.

» Keep waste containers closed at all times, except when adding waste.

Disposal Procedure

o Consult Regulations: All chemical waste must be disposed of in accordance with local, state,
and federal regulations.[3] Do not dispose of N-Propylbenzamide down the drain or in
regular trash.

o Contact EHS: Arrange for the pickup and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

Emergency Procedures
Spills

o Small Spills (Solid):
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.
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o Place the spilled material and any contaminated cleaning supplies into a labeled
hazardous waste container.

o Clean the spill area with a damp cloth or paper towel and place it in the waste container.
o Decontaminate the area with soap and water.
e Large Spills:
o Evacuate the area immediately.
o Alert your supervisor and contact the institutional EHS for assistance.

o Prevent entry into the affected area.

First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If irritation persists, seek medical attention.[11]

 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek medical attention.[11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[11]

Workflow for Handling N-Propylbenzamide

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.witpress.com/elibrary/wit-transactions-on-ecology-and-the-environment/192/34169
https://www.witpress.com/elibrary/wit-transactions-on-ecology-and-the-environment/192/34169
https://www.witpress.com/elibrary/wit-transactions-on-ecology-and-the-environment/192/34169
https://www.witpress.com/elibrary/wit-transactions-on-ecology-and-the-environment/192/34169
https://www.benchchem.com/product/b076116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Don Personal
Protective Equipment

Handling N-Propylbenzamide
(in fume hood if necessary)

Store in a Cool, Dry, .
[ Well-Ventilated Area UEREEE IS

'

Follow Spill
Cleanup Procedure

Liquid Waste
(if in solution)

Solid Waste
(Contaminated PPE, etc.)

Collect in Labeled

Hazardous Waste Container

Store in Satellite
Accumulation Area

Dispose via EHS or

Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-Propylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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